Cupric nitrate

Specification

• CAS No.: 3251-23-8
• Molecular Formula: CuHNO3
• Molecular Weight: 126.56 g/mol
• IUPAC Name: copper;nitric acid
• Standard InChI: InChI=1S/Cu.HNO3/c;2-1(3)4/h;(H,2,3,4)
• Standard InChI Key: WXYNCCWBUXKSBG-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cu+2]
• Canonical SMILES: [N+](=O)(O)[O-].[Cu]
• Boiling Point: Sublimes
• Colorform: Large, blue-green, orthorhombic crystals
• Melting Point: 238.1 °F (USCG, 1999); 255-256 °C

Introduction

Chemical Structure and Properties

Chemical Formula and Structure

Cupric nitrate's chemical formula in its anhydrous state is Cu(NO₃)₂, consisting of one copper(II) cation (Cu²⁺) and two nitrate anions (NO₃⁻). The compound's structure features the central copper atom coordinated with oxygen atoms from the nitrate groups. Notably, cupric nitrate commonly appears in several hydrated forms, including:

• Anhydrous copper(II) nitrate: Cu(NO₃)₂

• Trihydrate: Cu(NO₃)₂·3H₂O

• Pentahydrate: Cu(NO₃)₂·5H₂O

• Hemipentahydrate: Cu(NO₃)₂·2.5H₂O

The molecular weight varies according to the hydration state, with the hemipentahydrate form having a molecular weight of 232.59 g/mol, while different values are reported for other forms, such as 205.571 g/mol for a different hydration state according to NIST data.

Physical Properties

Cupric nitrate exhibits distinct physical properties that vary with its hydration state, as summarized in the following table:

Property	Anhydrous	Trihydrate	Hexahydrate
Appearance	Blue crystalline solid	Blue crystalline solid	Blue crystalline solid
Density (g/mL)	3.05	2.32	2.07
Melting Point (°C)	256	114.5	26.5
Solubility	Highly soluble in water, ammonia, ethanol	Highly soluble in water, ammonia, ethanol	Highly soluble in water, ammonia, ethanol
Hygroscopicity	Hygroscopic	Hygroscopic	Hygroscopic

All forms of cupric nitrate are hygroscopic, readily absorbing moisture from the atmosphere. They demonstrate high solubility in water, ammonia, and ethanol but remain insoluble in organic solvents such as ethyl acetate. The compound's distinctive blue color persists regardless of its hydration state.

Chemical Properties

Cupric nitrate functions as an effective oxidizing agent due to the presence of the nitrate ion. When heated above 180°C, it undergoes thermal decomposition according to the following reaction:

2 Cu(NO₃)₂ → 2 CuO + 4 NO₂ + O₂

This decomposition produces copper(II) oxide, nitrogen dioxide, and oxygen. The reaction demonstrates the compound's thermal instability at elevated temperatures, a property that can be utilized in certain applications.

In organic synthesis, cupric nitrate can react with acetic anhydride to facilitate the nitration of aromatic compounds such as benzene. This reaction highlights its utility as a nitrating agent in organic chemistry.

Additionally, when exposed to reducing agents, the copper(II) ions can be reduced to copper(I) or metallic copper, making cupric nitrate useful in redox demonstrations and electrochemical applications.

Occurrence and Production

Natural Occurrence

In nature, copper(II) nitrate and related copper nitrates occur in certain minerals, including gerhardtite and rouaite. These minerals represent natural sources of the compound, though commercial production typically relies on synthetic methods rather than mineral extraction due to efficiency and purity considerations.

Production Methods

Several established methods exist for the production of cupric nitrate, with the following being the most commonly employed:

• Reaction of Copper with Nitric Acid:
  The direct reaction of metallic copper with nitric acid produces cupric nitrate along with water and nitrogen dioxide:
  Cu + 4 HNO₃ → Cu(NO₃)₂ + 2 H₂O + 2 NO₂

• Reaction with Dinitrogen Tetroxide:
  An alternative method involves the reaction of copper metal with dinitrogen tetroxide:
  Cu + 2 N₂O₄ → Cu(NO₃)₂ + 2 NO

• Industrial Production Process:
  A more complex industrial method involves multiple reactor systems:

  • Preparation of a solution containing Cu²⁺ and NO₃⁻ in one reactor

  • Preparation of a solution containing NH₄⁺ and OH⁻ in a second reactor

  • Controlled flow of both solutions into a third reactor with careful pH regulation (3-10)

  • Washing and dewatering of the intermediate product

  • Drying treatment at temperatures between 30-180°C

This industrial process allows for controlled production with specific product characteristics, making it suitable for large-scale manufacturing.

Applications of Cupric Nitrate

Industrial Applications

Cupric nitrate serves numerous industrial purposes owing to its distinct properties:

• Catalyst Applications:
  It catalyzes the oxidative coupling of 2,6-dimethylphenol to produce polymers that are important engineering materials. This catalytic activity makes it valuable in polymer synthesis and organic transformations.

• Pyrotechnics and Colorants:
  Due to its vibrant blue color, cupric nitrate finds application in pyrotechnics and as a colorant for various materials. When incorporated into pyrotechnic compositions, it contributes to blue color effects.

• Chemical Synthesis:
  As a source of nitrate ions, it facilitates the nitration of organic compounds, particularly in the presence of acetic anhydride. This application is significant in pharmaceutical and fine chemical manufacturing.

• Production of Other Copper Compounds:
  Cupric nitrate serves as a precursor for the synthesis of other copper compounds, including copper(II) oxide through controlled thermal decomposition.

Laboratory Applications

In laboratory settings, cupric nitrate offers several valuable applications:

• Electrochemical Demonstrations:
  The compound is used in classical demonstrations of voltaic cells, utilizing the redox reaction between cupric nitrate solution and copper electrodes. This makes it an effective teaching tool for electrochemistry principles.

• Analytical Chemistry:
  As a reagent in analytical procedures, it can help identify certain substances through characteristic reactions or color changes.

• Preparation of Nitric Acid:
  Cupric nitrate can be used to generate nitric acid through controlled heating, with the resulting nitrogen dioxide gas being dissolved in water.

• Addition of Nitrate Groups:
  It serves as a source of nitrate ions for introducing these functional groups into organic compounds, an important process in organic synthesis.